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Overview of Fecal Source Tracking (FST)
Methods
FST methods can be broadly categorized into microbial, chemical, and viral approaches.

Microbial methods, the most widely used, are further divided into library-dependent and library-

independent techniques. Library-dependent methods require the creation of a database of fecal

indicator bacteria from known sources, against which environmental isolates are compared. In

contrast, library-independent methods detect genetic markers specific to the fecal bacteria of a

particular host. Chemical FST relies on detecting compounds associated with human waste,

while viral methods track viruses specific to the human gut.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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